7-[2-(2-hydroxyethoxy)ethyl]-6-imino-11-methyl-2-oxo-N-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide 7-[2-(2-hydroxyethoxy)ethyl]-6-imino-11-methyl-2-oxo-N-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC15593179
InChI: InChI=1S/C20H23N5O4/c1-3-6-22-19(27)14-12-15-18(24(16(14)21)8-10-29-11-9-26)23-17-13(2)5-4-7-25(17)20(15)28/h3-5,7,12,21,26H,1,6,8-11H2,2H3,(H,22,27)
SMILES:
Molecular Formula: C20H23N5O4
Molecular Weight: 397.4 g/mol

7-[2-(2-hydroxyethoxy)ethyl]-6-imino-11-methyl-2-oxo-N-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

CAS No.:

Cat. No.: VC15593179

Molecular Formula: C20H23N5O4

Molecular Weight: 397.4 g/mol

* For research use only. Not for human or veterinary use.

7-[2-(2-hydroxyethoxy)ethyl]-6-imino-11-methyl-2-oxo-N-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide -

Specification

Molecular Formula C20H23N5O4
Molecular Weight 397.4 g/mol
IUPAC Name 7-[2-(2-hydroxyethoxy)ethyl]-6-imino-11-methyl-2-oxo-N-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
Standard InChI InChI=1S/C20H23N5O4/c1-3-6-22-19(27)14-12-15-18(24(16(14)21)8-10-29-11-9-26)23-17-13(2)5-4-7-25(17)20(15)28/h3-5,7,12,21,26H,1,6,8-11H2,2H3,(H,22,27)
Standard InChI Key VWNBFIMHUIOAJQ-UHFFFAOYSA-N
Canonical SMILES CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=N)N3CCOCCO)C(=O)NCC=C

Introduction

The compound 7-[2-(2-hydroxyethoxy)ethyl]-6-imino-11-methyl-2-oxo-N-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a complex organic molecule belonging to the triazine derivatives. It features a unique tricyclic structure with various functional groups, including an imino group and a carboxamide. This compound is of interest for its potential applications in medicinal chemistry, particularly in the development of antiviral agents and other therapeutic drugs.

Synthesis Methods

The synthesis of complex organic compounds like 7-[2-(2-hydroxyethoxy)ethyl]-6-imino-11-methyl-2-oxo-N-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide typically involves multi-step organic reactions. These processes often start with readily available precursors and may include reactions such as condensation, cyclization, and substitution reactions. Industrial production methods may employ continuous monitoring to ensure consistency and efficiency during synthesis.

Research Challenges and Future Directions

Given the complexity of this compound, further research is needed to fully explore its therapeutic potential. This includes detailed structural analysis, biological activity testing, and optimization of synthesis methods. The development of efficient synthesis protocols and the evaluation of its safety and efficacy in preclinical models are crucial steps toward its potential application in medicine.

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator